Cas no 1416347-48-2 ([5-Methyl-4-(2,4,5-trimethyl-phenyl)-thiazol-2-yl]-hydrazine)

• Product Name: [5-Methyl-4-(2,4,5-trimethyl-phenyl)-thiazol-2-yl]-hydrazine
• CAS No: 1416347-48-2
• MF: C₁₃H₁₇N₃S
• MW: 247.359181165695
• CID: 5209015
• Update Time: 2025-06-07

[5-Methyl-4-(2,4,5-trimethyl-phenyl)-thiazol-2-yl]-hydrazine Chemical and Physical Properties

Names and Identifiers

• [5-Methyl-4-(2,4,5-trimethyl-phenyl)-thiazol-2-yl]-hydrazine
• Thiazole, 2-hydrazinyl-5-methyl-4-(2,4,5-trimethylphenyl)-

• Inchi： 1S/C13H17N3S/c1-7-5-9(3)11(6-8(7)2)12-10(4)17-13(15-12)16-14/h5-6H,14H2,1-4H3,(H,15,16)
• InChI Key： LKOAANKJEGRRMD-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C2=CC(C)=C(C)C=C2C)N=C1NN

Additional information on [5-Methyl-4-(2,4,5-trimethyl-phenyl)-thiazol-2-yl]-hydrazine

Professional Introduction to [5-Methyl-4-(2,4,5-trimethyl-phenyl)-thiazol-2-yl]-hydrazine (CAS No. 1416347-48-2)

[5-Methyl-4-(2,4,5-trimethyl-phenyl)-thiazol-2-yl]-hydrazine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1416347-48-2, belongs to the thiazole derivatives family, which is well-documented for its diverse biological activities. The structural uniqueness of this molecule, particularly its 5-Methyl-4-(2,4,5-trimethyl-phenyl)-thiazol-2-yl moiety, positions it as a promising candidate for further exploration in drug discovery and development.

The compound's molecular framework incorporates a thiazole ring, a heterocyclic structure known for its presence in numerous bioactive natural products and synthetic drugs. The presence of a methyl group at the 5-position and a complex aromatic system at the 4-position enhances its potential pharmacological properties. Specifically, the 2,4,5-trimethyl-phenyl substituent contributes to the molecule's stability and interactability with biological targets.

In recent years, there has been a surge in research focused on thiazole derivatives due to their demonstrated efficacy in various therapeutic applications. Studies have highlighted the antimicrobial, anti-inflammatory, and antioxidant properties of thiazole-based compounds. The hydrazine moiety in [5-Methyl-4-(2,4,5-trimethyl-phenyl)-thiazol-2-yl]-hydrazine suggests potential applications in the synthesis of more complex pharmacophores. This functional group is frequently utilized in medicinal chemistry for its ability to form hydrogen bonds and participate in coordination interactions with biological molecules.

Current research endeavors are increasingly leveraging computational methods and high-throughput screening to identify novel bioactive molecules. [5-Methyl-4-(2,4,5-trimethyl-phenyl)-thiazol-2-yl]-hydrazine has been subjected to virtual screening and molecular docking studies to evaluate its binding affinity with various protein targets. Preliminary findings indicate promising interactions with enzymes involved in metabolic pathways relevant to diseases such as cancer and neurodegeneration. These interactions are thought to be mediated by the compound's ability to modulate enzyme activity through allosteric inhibition or covalent modification.

The synthesis of [5-Methyl-4-(2,4,5-trimethyl-phenyl)-thiazol-2-yl]-hydrazine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex aromatic system efficiently. The incorporation of protective groups ensures the integrity of reactive sites during synthesis, allowing for selective functionalization.

The pharmacokinetic profile of [5-Methyl-4-(2,4,5-trimethyl-phenyl)-thiazol-2-yl]-hydrazine is another critical area of investigation. Researchers are exploring its solubility, metabolic stability, and excretion pathways to optimize its bioavailability. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize the compound's degradation products and metabolic intermediates.

In conclusion, [5-Methyl-4-(2,4,5-trimethyl-phenyl)-thiazol-2-yl]-hydrazine represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities make it a valuable asset in the quest for novel therapeutic agents. Continued research into this compound is expected to yield insights that could revolutionize treatment strategies for a variety of diseases.